
A Comprehensive Guide to the Safe Disposal of
Sodium Dimercaptosuccinate (DMSA)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Sodium dimercaptosuccinate

CAS No.: 71799-86-5

Cat. No.: B1604224

Get Quote

As a Senior Application Scientist, my primary goal is to empower researchers not only with

high-performance products but also with the knowledge to handle them safely and responsibly.

Sodium 2,3-dimercaptosuccinate, also known as Succimer or DMSA, is a powerful chelating

agent indispensable for research involving heavy metal toxicity.[1][2] However, its chemical

properties, particularly the presence of sulfhydryl groups, necessitate a rigorous and informed

approach to waste management. This guide provides a detailed, step-by-step protocol for the

proper disposal of sodium dimercaptosuccinate, ensuring the safety of laboratory personnel

and environmental compliance.

Hazard Identification and Risk Assessment: The
'Why' Behind the Protocol
Understanding the inherent hazards of a chemical is the foundation of its safe handling and

disposal. Sodium dimercaptosuccinate is classified as a hazardous substance and presents

several risks that dictate its disposal pathway.[3][4] The thiol (-SH) functional groups, which are

key to its metal-chelating efficacy, are also highly reactive and can produce a strong,

unpleasant odor ("stench").[4]
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The primary causality for stringent disposal protocols stems from its hazard classifications: it is

an irritant, can cause serious eye damage, and is suspected of being a reproductive toxin.[4][5]

Therefore, uncontrolled release into the environment, whether through drains or standard trash,

is unacceptable. Discharge into the environment must be strictly avoided.[6]

Table 1: Hazard Summary and Required Personal Protective Equipment (PPE)

Hazard Classification Description Required PPE

Skin Corrosion/Irritation Causes skin irritation.[4][5]
Chemical-resistant gloves

(inspect prior to use).[6]

Serious Eye Damage/Irritation
Causes serious eye irritation.

[4][5]

Tightly fitting safety goggles

with side-shields.[6]

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child.[4][5]

Lab coat or other protective

clothing.[6]

Respiratory Irritation

May cause respiratory

irritation, especially as a dust.

[4][5]

Handle in a well-ventilated

area or fume hood.[6]

Incompatibilities
Reacts with oxidizing agents.

[3][4]

N/A (Segregation is a critical

control measure)

Pre-Disposal Handling and Waste Segregation
Proper disposal begins long before the waste container leaves the lab. It starts with meticulous

segregation and containment at the point of generation.

The core principle here is chemical compatibility. Sodium dimercaptosuccinate waste must

be kept separate from incompatible materials, most notably oxidizing agents (e.g., nitrates,

perchlorates, chlorine bleaches), to prevent potentially hazardous reactions.[3][4]

Protocol for Waste Accumulation:
Designate a Satellite Accumulation Area (SAA): All laboratories should have a designated

SAA for hazardous waste.[7] This area must be under the control of the laboratory personnel,

clearly marked, and away from general traffic.
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Select an Appropriate Waste Container:

Use a container made of compatible material (e.g., high-density polyethylene, HDPE) that

will not react with the chemical waste.[7]

The container must have a secure, tightly-fitting screw cap to prevent leaks and the

escape of odors.[6][7]

Never use foodstuff containers for hazardous waste.[7]

Label the Container Correctly: Before adding any waste, affix a hazardous waste tag to the

container. The label must clearly state "Hazardous Waste" and list all chemical constituents,

including "Sodium Dimercaptosuccinate."

Step-by-Step Disposal Protocol
The only acceptable disposal route for sodium dimercaptosuccinate is through a licensed

chemical waste management service for controlled incineration or other approved treatment

methods.[4][5][6] Under no circumstances should this material be disposed of down the drain

or in regular solid waste.[6]

Step 1: Characterize and Contain the Waste
Solid Waste (Unused Reagent, Contaminated Weigh Boats):

Carefully sweep up solid material, avoiding dust formation.[3] If necessary, lightly dampen

the powder with water to prevent it from becoming airborne.[3]

Place the solid waste into your pre-labeled, compatible hazardous waste container.[6]

Seal the container tightly.

Contaminated Labware (Gloves, Pipette Tips, Vials):

Collect all contaminated disposable items.

Place them into a designated solid hazardous waste container or a double-bagged, sealed

plastic bag clearly labeled with the chemical contents.[3]
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Aqueous Solutions:

Carefully pour the aqueous waste into a pre-labeled, compatible hazardous waste

container for liquid waste.

Do not fill the container beyond 90% capacity to allow for expansion.[7]

Seal the container tightly.

Step 2: Arrange for Disposal
Store the Waste Container: Keep the sealed and labeled hazardous waste container in your

laboratory's designated Satellite Accumulation Area.

Schedule a Pickup: Contact your institution's Environmental Health & Safety (EH&S)

department or the contracted hazardous waste disposal service to schedule a pickup. Follow

all institutional procedures for waste collection requests.

Maintain Records: Keep a log of the hazardous waste generated and disposed of, as

required by your institution and local regulations.

Spill and Emergency Procedures
Accidents can happen, and a clear, pre-defined response is crucial for safety.

Minor Spills (Dry Powder):

Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material or gently dampen with

water to prevent dust.[3]

Carefully sweep or vacuum the material into a suitable container for disposal. Use spark-

proof tools if necessary.[3][6]

Clean the spill area thoroughly with soap and water.
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Label the container with the spill cleanup debris as hazardous waste and dispose of it

according to the protocol in Section 3.

Major Spills:

Evacuate the immediate area and alert others.

Contact your institution's emergency response team or EH&S immediately.[3]

Prevent entry into the area until cleared by safety professionals.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of

sodium dimercaptosuccinate waste.
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Preparation Phase

Containment & Segregation

Disposal Phase

Identify DMSA Waste
(Solid, Liquid, Contaminated Labware)

Consult Safety Data Sheet (SDS)

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Obtain Compatible, Sealable
Hazardous Waste Container

Label Container Correctly
'Hazardous Waste - Sodium Dimercaptosuccinate'

Segregate from Incompatibles
(e.g., Oxidizing Agents)

Place Waste into Labeled Container

Store in Satellite
Accumulation Area (SAA)

Contact EH&S for Pickup
(Licensed Disposal Service)

Final Disposal Method:
Controlled Incineration

Click to download full resolution via product page

Caption: Workflow for Sodium Dimercaptosuccinate Disposal.
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Conclusion
The responsible management of chemical waste is a non-negotiable aspect of scientific

research. For sodium dimercaptosuccinate, this means recognizing its hazards, utilizing

appropriate personal protective equipment, segregating it from incompatible materials, and

ensuring its final disposal through a licensed and approved hazardous waste facility. By

adhering to these protocols, researchers can continue their vital work while upholding the

highest standards of safety and environmental stewardship.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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